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Compound of Interest

Compound Name: Heliosupine N-oxide

Cat. No.: B15617799 Get Quote

In-Depth Technical Guide: Heliosupine N-oxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Heliosupine N-oxide, a

pyrrolizidine alkaloid of interest to the scientific community. This document outlines its chemical

identity, and biological activities, and provides a foundation for further research and

development.

Core Chemical Data
Heliosupine N-oxide is a naturally occurring pyrrolizidine alkaloid.[1] Its fundamental chemical

and physical properties are summarized below for easy reference.
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Identifier Value Source

CAS Number 31701-88-9 [2][3][4][5][6]

Molecular Formula C20H31NO8 [1]

Molecular Weight 413.46 g/mol [1]

Synonyms Cyanoglossophine N-oxide

Compound Type Alkaloid [2][4]

Physical Description Powder [2]

Source Cynoglossum officinale L. [1][4]

Molecular Structure
The molecular structure of Heliosupine N-oxide is characterized by a necine base, typical of

pyrrolizidine alkaloids, esterified with a necic acid. The N-oxide functional group is a key feature

of this molecule.

(A 2D chemical structure diagram would be ideally placed here. As a text-based AI, I cannot

generate an image. Please refer to chemical databases for a visual representation of the

structure.)

Biological Activity
Heliosupine N-oxide has been identified as an inhibitor of the muscarinic acetylcholine

receptor (mAChR) with an IC50 of 350 μM.[1] This activity suggests potential applications in

research related to the cholinergic system and its modulation.

Experimental Protocols
Detailed experimental protocols for working with Heliosupine N-oxide are crucial for

reproducibility. The following outlines a general protocol for in vitro assays based on its known

biological activity.

Inhibition of Muscarinic Acetylcholine Receptor (mAChR) Assay
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Objective: To determine the inhibitory activity of Heliosupine N-oxide on mAChRs.

Materials:

Heliosupine N-oxide

Cell line expressing the target mAChR subtype

Appropriate radioligand (e.g., [3H]NMS)

Scintillation fluid

Assay buffer (e.g., PBS)

Multi-well plates

Filtration apparatus

Liquid scintillation counter

Procedure:

Compound Preparation: Prepare a stock solution of Heliosupine N-oxide in a suitable

solvent such as DMSO. Create a series of dilutions to the desired final concentrations.

Cell Preparation: Culture and harvest cells expressing the target mAChR. Prepare a cell

membrane suspension.

Binding Assay: In a multi-well plate, combine the cell membrane preparation, the

radioligand, and varying concentrations of Heliosupine N-oxide or a control substance.

Incubation: Incubate the plates at a controlled temperature for a specific duration to allow

for binding equilibrium to be reached.

Filtration: Rapidly filter the contents of each well to separate bound from unbound

radioligand.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15617799?utm_src=pdf-body
https://www.benchchem.com/product/b15617799?utm_src=pdf-body
https://www.benchchem.com/product/b15617799?utm_src=pdf-body
https://www.benchchem.com/product/b15617799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and

measure the radioactivity using a liquid scintillation counter.

Data Analysis: Calculate the percentage of specific binding at each concentration of

Heliosupine N-oxide and determine the IC50 value.

Logical Workflow for Compound Handling and
Storage
The following diagram illustrates the recommended workflow for handling and storing

Heliosupine N-oxide to maintain its integrity.
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Figure 1: Workflow for Heliosupine N-oxide Handling and Storage
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Caption: Recommended workflow for handling and storing Heliosupine N-oxide.
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This guide provides a foundational understanding of Heliosupine N-oxide. For further in-depth

information, researchers are encouraged to consult peer-reviewed scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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